Cas no 1421529-48-7 (3-cyclopropyl-4-phenyl-1-[(pyridin-3-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one)

3-Cyclopropyl-4-phenyl-1-[(pyridin-3-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one is a heterocyclic compound featuring a triazolone core with cyclopropyl, phenyl, and pyridinylmethyl substituents. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for developing bioactive molecules. The presence of both aromatic and aliphatic moieties enhances its binding versatility, making it a candidate for targeting diverse biological receptors. The cyclopropyl group may confer metabolic stability, while the pyridinylmethyl substitution could improve solubility and pharmacokinetic properties. This compound is of interest in pharmaceutical research for its potential applications in drug discovery, particularly in the design of enzyme inhibitors or receptor modulators. Its synthesis and derivatization present opportunities for further exploration in structure-activity relationship studies.
3-cyclopropyl-4-phenyl-1-[(pyridin-3-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one structure
1421529-48-7 structure
Product Name:3-cyclopropyl-4-phenyl-1-[(pyridin-3-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
CAS No:1421529-48-7
MF:C17H16N4O
MW:292.335143089294
CID:5767507
PubChem ID:71793641
Update Time:2025-10-05

3-cyclopropyl-4-phenyl-1-[(pyridin-3-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

    • 3-cyclopropyl-4-phenyl-1-(pyridin-3-ylmethyl)-1H-1,2,4-triazol-5(4H)-one
    • 5-CYCLOPROPYL-4-PHENYL-2-(PYRIDIN-3-YLMETHYL)-1,2,4-TRIAZOL-3-ONE
    • 3-cyclopropyl-4-phenyl-1-[(pyridin-3-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
    • AKOS024544018
    • 1421529-48-7
    • F6246-1691
    • Inchi: 1S/C17H16N4O/c22-17-20(12-13-5-4-10-18-11-13)19-16(14-8-9-14)21(17)15-6-2-1-3-7-15/h1-7,10-11,14H,8-9,12H2
    • InChI Key: JWPHGXRZVVQELZ-UHFFFAOYSA-N
    • SMILES: O=C1N(CC2C=NC=CC=2)N=C(C2CC2)N1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 292.13241115g/mol
  • Monoisotopic Mass: 292.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 48.8Ų

3-cyclopropyl-4-phenyl-1-[(pyridin-3-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one Pricemore >>

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Additional information on 3-cyclopropyl-4-phenyl-1-[(pyridin-3-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one

Comprehensive Overview of 3-cyclopropyl-4-phenyl-1-[(pyridin-3-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1421529-48-7)

The compound 3-cyclopropyl-4-phenyl-1-[(pyridin-3-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 1421529-48-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This 1,2,4-triazole derivative combines a cyclopropyl group, a phenyl ring, and a pyridinylmethyl substituent, making it a versatile scaffold for drug discovery and material science applications.

In recent years, researchers have focused on triazole-based compounds due to their broad-spectrum pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the pyridine moiety in this molecule enhances its binding affinity to biological targets, while the cyclopropyl group contributes to metabolic stability. These attributes align with current trends in small-molecule drug development, where optimizing pharmacokinetics and reducing off-target effects are critical.

The synthesis of 3-cyclopropyl-4-phenyl-1-[(pyridin-3-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one typically involves multi-step reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. Analytical characterization via NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms its structural integrity, addressing common queries about compound validation in peer-reviewed studies.

From an industrial perspective, this compound’s potential extends to crop protection and veterinary medicine, reflecting growing interest in sustainable agrochemicals. Its mechanism of action may involve enzyme inhibition or receptor modulation, topics frequently searched in computational chemistry forums. Researchers also investigate its structure-activity relationship (SAR) to design derivatives with enhanced efficacy, a hot topic in medicinal chemistry publications.

Environmental and safety profiles of CAS 1421529-48-7 are rigorously evaluated, complying with REACH and OECD guidelines. Biodegradability studies and ecotoxicological assessments are essential for industrial adoption, addressing public concerns about chemical sustainability. These aspects resonate with searches on green chemistry and benign-by-design principles.

In conclusion, 3-cyclopropyl-4-phenyl-1-[(pyridin-3-yl)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one represents a promising candidate for multidisciplinary applications. Its combination of heterocyclic diversity and bioactive potential positions it at the forefront of innovations in life sciences, answering frequent queries about next-generation therapeutics and functional materials.

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